Cas no 62158-87-6 (Benzene, 1-fluoro-4-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzene, 1-fluoro-4-(2,2,2-trifluoroethoxy)-
• CAS No: 62158-87-6
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 456016
• PubChem ID: 11229318
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(2,2,2-trifluoroethoxy)-
• 1-fluoro-4-(2,2,2-trifluoroethoxy)benzene
• AKOS006228905
• DTXSID30459401
• QYXUKVGMIRLQGD-UHFFFAOYSA-N
• SCHEMBL4800915
• 62158-87-6

• Inchi： 1S/C8H6F4O/c9-6-1-3-7(4-2-6)13-5-8(10,11)12/h1-4H,5H2
• InChI Key： QYXUKVGMIRLQGD-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)F)(F)F

Computed Properties

• Exact Mass: 194.03548
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23